Cas no 2090631-60-8 (Benzeneacetic acid, α-chloro-4-(trifluoromethyl)-)

• Product Name: Benzeneacetic acid, α-chloro-4-(trifluoromethyl)-
• CAS No: 2090631-60-8
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 5254680
• Update Time: 2025-05-20

Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-chloro-4-(trifluoromethyl)-

• Inchi： 1S/C9H6ClF3O2/c10-7(8(14)15)5-1-3-6(4-2-5)9(11,12)13/h1-4,7H,(H,14,15)
• InChI Key： GBVJJROAQCCIHH-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C(O)=O)=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 292.1±35.0 °C(Predicted)
• pka: 2.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzeneacetic acid, α-chloro-4-(trifluoromethyl)-

Comprehensive Overview of Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- (CAS No. 2090631-60-8)

Benzeneacetic acid, α-chloro-4-(trifluoromethyl)-, with the CAS number 2090631-60-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of substituted benzeneacetic acids, which are widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. Its unique structural features, including the trifluoromethyl group and α-chloro substitution, make it a valuable intermediate in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- has surged due to their enhanced metabolic stability and bioavailability. Researchers and industries are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and biologically active compounds. The presence of the trifluoromethyl group is known to improve lipophilicity, a critical factor in optimizing drug-receptor interactions.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Benzeneacetic acid, α-chloro-4-(trifluoromethyl)-?" The synthesis typically involves multi-step processes, including Friedel-Crafts acylation, halogenation, and functional group transformations. Advanced techniques such as flow chemistry and catalyzed cross-coupling reactions have been employed to enhance yield and purity, addressing the growing need for sustainable and efficient production methods.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- is not classified as hazardous, its degradation products and long-term effects are under scrutiny. Researchers are actively investigating green chemistry alternatives and biodegradation pathways to minimize ecological footprints. This aligns with the global shift toward sustainable chemical manufacturing, a trend highly prioritized by regulatory bodies and industry leaders.

The compound’s role in agrochemical innovation is another area of interest. Its structural motif is found in several herbicides and pesticides, where the trifluoromethyl group enhances efficacy against resistant pest strains. With the rise of precision agriculture, the demand for such high-performance intermediates is expected to grow, driving further research into scalable synthesis methods.

From a commercial perspective, Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- is often discussed in the context of supply chain resilience and cost-effective production. The pharmaceutical and agrochemical sectors are increasingly adopting modular synthesis platforms to mitigate raw material shortages and price volatility. This compound’s versatility makes it a strategic asset in these efforts, particularly for companies focusing on patent-expired drug derivatives and generic formulations.

In analytical chemistry, Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and compliance with industry standards, which is critical for regulatory approvals. The compound’s spectral data and physicochemical properties are well-documented, facilitating its integration into quality-controlled workflows.

Looking ahead, the future of Benzeneacetic acid, α-chloro-4-(trifluoromethyl)- lies in its adaptability to emerging technologies. Innovations such as AI-driven molecular design and automated synthesis platforms are expected to unlock new applications, particularly in targeted drug delivery and material science. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone of advanced chemical research.